![molecular formula C11H13BrN2O2 B231800 Ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate CAS No. 16382-11-9](/img/structure/B231800.png)
Ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate
Overview
Description
Ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate is a chemical compound with the molecular formula C11H13BrN2O2 .
Synthesis Analysis
The synthesis of Ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate involves several methods. One method involves the use of phosphoric acid at temperatures ranging from 80 to 100°C . Another method involves the use of polyphosphoric acid at 85°C . Yet another method involves the use of sodium acetate in ethanol at 100°C under microwave irradiation .Molecular Structure Analysis
The molecular structure of Ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate consists of 11 carbon atoms, 13 hydrogen atoms, 1 bromine atom, 2 nitrogen atoms, and 2 oxygen atoms .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate are complex and involve several steps. These steps include the reaction of raw materials under controlled temperature conditions, followed by cooling, filtration, and drying to yield the final product .Physical And Chemical Properties Analysis
Ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate has a molecular weight of 285.14 . The predicted boiling point is 339.4±44.0 °C, and the predicted density is 1.38±0.1 g/cm3 . The compound is stored in a sealed, dry environment at 2-8°C .Scientific Research Applications
Synthesis and Biological Activity : Ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate is used in the synthesis of various derivatives, such as thiazole and thiadiazole derivatives, which exhibit antimicrobial activity (Saleh, Abdelhamid, & Hassaneen, 2020). Similarly, compounds synthesized using this ester have shown potential antimicrobial activity against certain bacterial strains (Цялковский, Куцык, Матийчук, Обушак, & Клюфинская, 2005).
Catalysis and Organic Synthesis : It is involved in electroreductive radical cyclization reactions, indicating its utility in organic synthesis and catalysis (Esteves, Goken, Klein, Leite, Medeiros, & Peters, 2005).
Anticancer Research : In the field of anticancer research, ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate derivatives have been investigated for their ability to interact with DNA and exhibit anticancer activity against various human cancer cell lines (Hegde, Dodamani, Kumbar, Jalalpure, & Gudasi, 2017). Additionally, its derivatives have been employed in designing and synthesizing late transition metal complexes with potential anticancer properties (Pathan, Ramesh, Bakale, Naik, Kumar, Frampton, Rao, & Gudasi, 2015).
Polymer Science : It is also used in the synthesis of asymmetric difunctional initiators for block copolymers, demonstrating its relevance in polymer science (Tunca, Karlığa, Ertekin, Uğur, Sírkecíoǧlu, & Hizal, 2001).
Organometallic Chemistry : In organometallic chemistry, ethyl 2-(2-(4-bromophenyl)hydrazono)propanoate has been used for the synthesis of ω-(4-bromophenyl)alkanoic acids and their borylation, highlighting its utility in creating complex organometallic structures (Zaidlewicz & Wolan, 2002).
Molecular Design and Computational Studies : The compound has been a subject of interest in molecular design and computational studies, as seen in the synthesis and analysis of Schiff base derivatives (Chandini, Khadri, N., Sridhar, & Khanum, 2022).
properties
IUPAC Name |
ethyl (2E)-2-[(4-bromophenyl)hydrazinylidene]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrN2O2/c1-3-16-11(15)8(2)13-14-10-6-4-9(12)5-7-10/h4-7,14H,3H2,1-2H3/b13-8+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLSYARFJOAOUKJ-MDWZMJQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=NNC1=CC=C(C=C1)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=N/NC1=CC=C(C=C1)Br)/C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00428548 | |
Record name | Ethyl (2E)-2-[2-(4-bromophenyl)hydrazinylidene]propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00428548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16382-11-9 | |
Record name | Ethyl (2E)-2-[2-(4-bromophenyl)hydrazinylidene]propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00428548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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